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Compound of Interest

Compound Name: 1-Mesitylguanidine

Cat. No.: B15333634

Audience: Researchers, scientists, and drug development professionals.

Introduction

Guanidine-based compounds have emerged as a promising class of molecules for carbon
dioxide (COz2) capture due to their strong basicity and ability to form stable carbamate or
bicarbonate salts upon reaction with CO:z. 1-Mesitylguanidine, with its bulky mesityl group,
presents interesting steric and electronic properties that could influence its CO:z capture
performance, including capacity, kinetics, and regeneration energy. These application notes
provide an overview of the potential use of 1-Mesitylguanidine for CO2z capture and outline
generalized protocols for its synthesis and evaluation.

Note: The following protocols are based on general procedures for guanidine synthesis and
CO:2 capture analysis. Specific parameters for 1-Mesitylguanidine may require optimization.

Physicochemical Properties

A summary of the known physicochemical properties of 1-Mesitylguanidine is provided below.
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Property Value Reference
Molecular Formula C10H15Ns [1]
Molecular Weight 177.25 g/mol [1]
Melting Point Not available [1]
Boiling Point Not available [1]
Density Not available [1]

Experimental Protocols
Protocol 1: Synthesis of 1-Mesitylguanidine

This protocol describes a general method for the synthesis of guanidines from amines via
nitroguanidines.

Materials:

Mesitylamine (2,4,6-trimethylaniline)

o 3,5-Dimethyl-N-nitro-1H-pyrazole-1-carboxamidine (DMNPC) or other suitable
guanidinylating agent

e Solvent (e.g., Dichloromethane, Tetrahydrofuran)

o Catalyst for hydrogenolysis (e.g., Palladium on carbon)

e Hydrogen source

o Reagents for purification (e.g., silica gel for chromatography, solvents for recrystallization)
Procedure:

e Guanidinylation:

o Dissolve mesitylamine in an appropriate solvent.
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o Add the guanidinylating agent (e.g., DMNPC) to the solution.

o Stir the reaction mixture at room temperature or with gentle heating until the reaction is
complete (monitor by TLC or LC-MS).

o Upon completion, remove the solvent under reduced pressure.

o Purify the resulting nitroguanidine intermediate by column chromatography or
recrystallization.

e Reduction of the Nitroguanidine:
o Dissolve the purified nitroguanidine intermediate in a suitable solvent.
o Add the hydrogenolysis catalyst (e.g., 10% Pd/C).

o Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr
hydrogenator).

o Stir vigorously until the reduction is complete (monitor by TLC or LC-MS).
o Filter off the catalyst and concentrate the filtrate to obtain 1-Mesitylguanidine.

o Further purification can be achieved by recrystallization or salt formation.

Protocol 2: Evaluation of CO2 Absorption Capacity

This protocol outlines a method to determine the CO2 absorption capacity of 1-
Mesitylguanidine.

Materials:

1-Mesitylguanidine

Solvent (e.g., an organic solvent like DMSO, or an agueous solution)

Pure CO2 gas

Gas flow meters
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e Areaction vessel (e.g., a gas-washing bottle or a stirred reactor)

e Analytical balance

Procedure:

e Prepare a solution of 1-Mesitylguanidine of a known concentration in the chosen solvent.
o Accurately weigh the initial mass of the solution.

e Bubble a stream of pure CO2z gas through the solution at a controlled flow rate and
temperature.

» Monitor the change in mass of the solution over time until it becomes constant, indicating
saturation with COsx.

e The CO:2 absorption capacity can be calculated as the moles of CO2 absorbed per mole of 1-
Mesitylguanidine.

Protocol 3: Regeneration Studies

This protocol describes a general procedure to assess the regeneration of the COz-saturated
1-Mesitylguanidine solution.

Materials:

CO2-saturated 1-Mesitylguanidine solution

Heating and stirring apparatus

Inert gas (e.g., Nitrogen or Argon)

Condenser

Procedure:

o Heat the COz-saturated solution to a specific temperature (e.g., 60-120 °C) with stirring.

o Simultaneously, bubble an inert gas through the solution to facilitate the release of COs-.
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* The released CO2 can be quantified using a gas analyzer or by trapping it and measuring the
mass change.

* The regeneration efficiency is the percentage of the initially absorbed CO: that is released
during this process.

¢ The cyclic capacity can be determined by performing multiple absorption-desorption cycles.

Visualizations
Logical Relationship of Guanidine-Based CO2 Capture

The following diagram illustrates the general mechanism of CO2z capture by guanidine
compounds, which proceeds through the formation of a bicarbonate salt.
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Caption: General mechanism of CO2z capture by guanidines.
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Experimental Workflow for CO2 Capture Evaluation

This diagram outlines the typical experimental workflow for assessing the performance of a
COz2 capture agent.
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Caption: Workflow for evaluating CO:z capture performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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